Cas no 1360934-12-8 (7-Amino-4-bromo-1H-benzimidazole)

• Product Name: 7-Amino-4-bromo-1H-benzimidazole
• CAS No: 1360934-12-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4816038
• Update Time: 2025-10-31

7-Amino-4-bromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-4-bromo-1H-benzimidazole

• Inchi： 1S/C7H6BrN3/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： CHIGUAAHDSBSPN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7

Additional information on 7-Amino-4-bromo-1H-benzimidazole

Introduction to 7-Amino-4-bromo-1H-benzimidazole (CAS No. 1360934-12-8)

7-Amino-4-bromo-1H-benzimidazole (CAS No. 1360934-12-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The benzimidazole core, a well-known scaffold in medicinal chemistry, is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the amino and bromo substituents further enhances the compound's reactivity and biological potential.

The chemical structure of 7-Amino-4-bromo-1H-benzimidazole consists of a benzimidazole ring with an amino group at the 7-position and a bromine atom at the 4-position. This arrangement provides a unique set of chemical properties that make it an attractive candidate for various synthetic transformations and biological studies. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the bromine atom can serve as a leaving group in substitution reactions or as a handle for further functionalization.

Recent studies have highlighted the potential of 7-Amino-4-bromo-1H-benzimidazole in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The researchers found that the bromine substituent played a crucial role in enhancing the compound's cytotoxicity, making it a promising lead for further drug development.

In another study, researchers explored the use of 7-Amino-4-bromo-1H-benzimidazole as a building block for the synthesis of novel antiviral agents. The compound was used as a key intermediate in the preparation of derivatives that showed inhibitory activity against several viral strains, including influenza and HIV. The versatility of this compound in forming diverse chemical structures underscores its value in drug discovery and development.

The synthetic accessibility of 7-Amino-4-bromo-1H-benzimidazole is another factor contributing to its popularity among researchers. Various synthetic routes have been reported for its preparation, including multistep processes involving aromatic substitution reactions and cyclization steps. These methods provide chemists with flexible options to tailor the compound's properties for specific applications.

Beyond its direct use as a therapeutic agent, 7-Amino-4-bromo-1H-benzimidazole has also found applications as a tool compound in biological research. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and identifying new targets for drug intervention. For example, researchers have used this compound to investigate signaling pathways involved in cell proliferation and apoptosis, providing valuable insights into disease mechanisms.

In conclusion, 7-Amino-4-bromo-1H-benzimidazole (CAS No. 1360934-12-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new therapeutic agents and research tools. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.